N,N-Dimethylethanolammonium propionate
Overview
Description
Synthesis Analysis
The synthesis of N,N-Dimethylethanolammonium propionate involves the reaction of dimethylethanolamine with propionic acid . Specifically, to a round bottom flask containing dimethylethanolamine (26.7 g, 0.3 mol), propionic acid (25.9 g, 0.35 mol) was slowly added over half an hour. The mixture was stirred for approximately 2 hours using an ice bath to control the reaction. The sample was then dried to remove residual solvents .Molecular Structure Analysis
The molecular structure of N,N-Dimethylethanolammonium propionate consists of a propionate anion and a N,N-dimethylethanolammonium cation. The exact structure can be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy .Physical And Chemical Properties Analysis
The density, viscosity, and conductivity of N,N-Dimethylethanolammonium propionate were determined in the temperature range of 283.15-333.15 K . The influence of temperature on these properties was also discussed .Scientific Research Applications
- Density : DMEtA-Pr has been studied in water-IL mixtures. Its density varies with the mole fraction of DMEtA-Pr, providing insights into its interactions with water .
- Nootropic Potential : DMEtA-Pr is related to the nootropic compound deanol . Deanol has cognitive-enhancing properties and is used in dietary supplements .
- Metabolism : Meclofenoxate, a stimulant, metabolizes into deanol and its main metabolite, deanol-N-oxide. Understanding this metabolism is relevant for drug testing .
- Mutagenicity : Deanol derivatives have been evaluated for mutagenic potential. N,N-Dimethylethanolammonium octanoate was toxic to microorganisms .
- Intermediate : DMEtA-Pr serves as an intermediate in organic synthesis, contributing to the preparation of various compounds .
- Auxin Analogue : The 2-(dimethylamino)ethan-1-ol moiety is analogous to natural auxins found in plants, such as indoleacetic acid .
Ionic Liquids (ILs) and Water Mixtures
Biological Applications
Safety and Toxicity
Chemical Synthesis
Other Applications
Mechanism of Action
Target of Action
N,N-Dimethylethanolammonium propionate, also known as 2-(dimethylamino)ethan-1-ol; propanoic acid, is a complex compound with a variety of potential targets. It is known that similar compounds interact with various cellular and molecular structures, influencing their function and behavior .
Mode of Action
It is known that similar compounds can interact with their targets, causing changes in their structure and function .
Biochemical Pathways
Similar compounds are known to influence various biochemical pathways, leading to downstream effects .
Pharmacokinetics
The impact of these properties on the compound’s bioavailability is an important consideration in its potential use .
Result of Action
Similar compounds are known to have various effects at the molecular and cellular level .
Action Environment
It is known that environmental factors can significantly influence the action of similar compounds .
properties
IUPAC Name |
2-(dimethylamino)ethanol;propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H11NO.C3H6O2/c1-5(2)3-4-6;1-2-3(4)5/h6H,3-4H2,1-2H3;2H2,1H3,(H,4,5) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWLUNFAUNAHQIY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)O.CN(C)CCO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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